Cas no 1467718-17-7 (N4-(Cyclohexylmethyl)pyrimidine-4,6-diamine)

• Product Name: N4-(Cyclohexylmethyl)pyrimidine-4,6-diamine
• CAS No: 1467718-17-7
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 5047963
• Update Time: 2025-10-31

N4-(Cyclohexylmethyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(cyclohexylmethyl)pyrimidine-4,6-diamine
• 4-N-(cyclohexylmethyl)pyrimidine-4,6-diamine
• N4-(Cyclohexylmethyl)pyrimidine-4,6-diamine

• Inchi： 1S/C11H18N4/c12-10-6-11(15-8-14-10)13-7-9-4-2-1-3-5-9/h6,8-9H,1-5,7H2,(H3,12,13,14,15)
• InChI Key： DTHMBCRRHOYEEY-UHFFFAOYSA-N
• SMILES： N(C1C=C(N)N=CN=1)CC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 2.5
• Topological Polar Surface Area: 63.8

Additional information on N4-(Cyclohexylmethyl)pyrimidine-4,6-diamine

N4-(Cyclohexylmethyl)pyrimidine-4,6-diamine: A Comprehensive Overview

N4-(Cyclohexylmethyl)pyrimidine-4,6-diamine (CAS No. 1467718-17-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine backbone and cyclohexylmethyl substituent, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of N4-(Cyclohexylmethyl)pyrimidine-4,6-diamine is composed of a pyrimidine ring with two amine groups at positions 4 and 6, and a cyclohexylmethyl group attached to the nitrogen at position 4. This configuration imparts specific chemical and biological properties that are crucial for its potential therapeutic applications. The cyclohexylmethyl group enhances the lipophilicity of the molecule, which can improve its cellular uptake and bioavailability.

Recent studies have highlighted the potential of N4-(Cyclohexylmethyl)pyrimidine-4,6-diamine in various biological contexts. One notable area of research is its activity as an inhibitor of specific enzymes involved in cellular signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of protein kinases, which are key regulators of cell growth and proliferation. This inhibition could have significant implications for the treatment of diseases characterized by uncontrolled cell growth, such as cancer.

In addition to its enzymatic inhibition properties, N4-(Cyclohexylmethyl)pyrimidine-4,6-diamine has shown promise in modulating other biological processes. Research conducted at the National Institutes of Health (NIH) revealed that this compound can interfere with the binding of certain proteins to DNA, potentially affecting gene expression. This property makes it a candidate for use in epigenetic therapies, where modulation of gene expression is crucial for treating various genetic disorders.

The pharmacokinetic profile of N4-(Cyclohexylmethyl)pyrimidine-4,6-diamine has also been extensively studied. Preclinical trials have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are essential for ensuring that the compound remains active in the body for an extended period, thereby enhancing its therapeutic efficacy.

Safety and toxicity assessments are critical components of drug development, and several studies have been conducted to evaluate the safety profile of N4-(Cyclohexylmethyl)pyrimidine-4,6-diamine. Results from these studies indicate that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to confirm these findings in human subjects.

The potential applications of N4-(Cyclohexylmethyl)pyrimidine-4,6-diamine extend beyond its use as a direct therapeutic agent. It has also been explored as a lead compound for the development of more potent and selective derivatives. Through structural modifications and optimization techniques, researchers aim to enhance the potency and selectivity of this compound while minimizing potential side effects.

In conclusion, N4-(Cyclohexylmethyl)pyrimidine-4,6-diamine (CAS No. 1467718-17-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of medical treatments for various diseases.